Cas no 2227801-03-6 ((3S)-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-hydroxypropanoic acid)

• Product Name: (3S)-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-hydroxypropanoic acid
• CAS No: 2227801-03-6
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 6612195
• PubChem ID: 165650134
• Update Time: 2025-10-28

(3S)-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-hydroxypropanoic acid
• (3S)-3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-3-hydroxypropanoic acid
• 2227801-03-6
• EN300-1732335

• Inchi： 1S/C10H12O3S/c11-7(5-10(12)13)9-4-6-2-1-3-8(6)14-9/h4,7,11H,1-3,5H2,(H,12,13)/t7-/m0/s1
• InChI Key： KHGHYQGICTULQK-ZETCQYMHSA-N
• SMILES： S1C([C@H](CC(=O)O)O)=CC2=C1CCC2

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.8Ų

Additional information on (3S)-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-hydroxypropanoic acid (CAS No. 2227801-03-6)

The compound (3S)-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-hydroxypropanoic acid, identified by its CAS number 2227801-03-6, is a chiral hydroxy acid derivative featuring a cyclopentabthiophene moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both a hydroxy group and a carboxylic acid functionality makes it particularly versatile for further chemical modifications.

Recent studies highlight the growing interest in cyclopentabthiophene derivatives, driven by their applications in drug discovery and material science. Researchers are actively exploring this compound's role in developing enzyme inhibitors and small-molecule therapeutics, especially for metabolic disorders. The chiral center at the 3-position adds another dimension to its potential, as enantioselective synthesis remains a hot topic in modern organic chemistry.

From a synthetic chemistry perspective, the 3-hydroxypropanoic acid segment offers multiple sites for derivatization, making CAS 2227801-03-6 a valuable intermediate. Its thiophene-containing structure aligns with current trends in heterocyclic chemistry, where such frameworks are prized for their electronic properties and biological activity. The compound's stability under various conditions has been noted in recent patent literature, suggesting potential for scalable production.

Analytical characterization of (3S)-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-hydroxypropanoic acid typically involves advanced techniques like HPLC for purity assessment and chiral separation. The scientific community has shown particular interest in its spectroscopic properties, with detailed NMR and mass spectrometry data being crucial for quality control in research applications. These analytical aspects are frequently searched by chemists working with similar heterocyclic compounds.

In the context of green chemistry initiatives, the synthesis routes for this compound have evolved to incorporate more sustainable methodologies. Recent publications discuss catalytic asymmetric approaches to access the (3S)-configuration with higher atom economy. This aligns with broader industry trends toward environmentally friendly synthetic processes, a topic generating substantial online searches among chemistry professionals.

The physicochemical properties of 2227801-03-6, including its solubility profile and pKa values, make it particularly interesting for formulation scientists. These parameters are critical for researchers investigating its potential as a prodrug candidate or studying its membrane permeability. Such applications are frequently discussed in pharmaceutical forums and academic circles, reflecting the compound's relevance to current drug development challenges.

Looking forward, the scientific literature suggests expanding applications for this compound in medicinal chemistry and materials science. Its unique combination of a thiophene ring and hydroxy acid functionality positions it as a promising scaffold for designing novel compounds with tailored properties. These aspects contribute to its growing presence in chemical databases and research publications worldwide.